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Compound of Interest

Compound Name: Acat-IN-5

Cat. No.: B8625705 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and minimizing environmental impact. This document provides essential safety and logistical

information for the proper disposal of Acat-IN-5, a potent acyl-Coenzyme A:cholesterol

acyltransferase (ACAT) inhibitor. Adherence to these procedures is critical for operational

safety and regulatory compliance.

Chemical and Safety Data
Acat-IN-5 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. The following table summarizes key quantitative and safety data for Acat-IN-5.
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Property Value Reference

Molecular Formula C₃₂H₄₉N₃O₅S [1]

Molecular Weight 587.81 g/mol [1]

CAS Number 199983-93-2 [1]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Proper Disposal Protocol
The primary directive for the disposal of Acat-IN-5 is to avoid release into the environment[1].

Due to its acute and chronic aquatic toxicity, it must be treated as hazardous waste. The

following step-by-step procedure outlines the proper disposal of Acat-IN-5 and its containers.

Step 1: Personal Protective Equipment (PPE) Before handling Acat-IN-5 for disposal, ensure

you are wearing appropriate personal protective equipment[1]:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves (e.g., nitrile).

Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used if there is a risk of dust or

aerosol formation.

Step 2: Waste Collection

Collect all waste materials containing Acat-IN-5, including unused product, contaminated

consumables (e.g., pipette tips, weighing paper), and rinsate from cleaning contaminated

glassware.
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Place all waste into a designated, leak-proof, and clearly labeled hazardous waste container.

The container must be compatible with the chemical.

The label should clearly state "Hazardous Waste" and identify the contents, including "Acat-
IN-5".

Step 3: Container Management

Keep the hazardous waste container tightly sealed when not in use.

Store the container in a cool, well-ventilated area, away from incompatible materials such as

strong acids, alkalis, and oxidizing agents[1].

Step 4: Final Disposal

Dispose of the contents and the container at an approved waste disposal plant[1].

This should be done in accordance with all federal, state, and local environmental

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific procedures and to schedule a waste pickup.

Do not dispose of Acat-IN-5 down the drain or in the regular trash[1].

Step 5: Spill Management

In the event of a spill, collect the spillage promptly[1].

Avoid generating dust.

Clean the area with an appropriate solvent and collect all cleaning materials as hazardous

waste.

Ensure the area is well-ventilated.

Mechanism of Action: Inhibition of NF-κB Pathway
Acat-IN-5 is known to inhibit NF-κB (nuclear factor kappa-light-chain-enhancer of activated B

cells) mediated transcription[2][3]. This pathway is a critical regulator of inflammatory
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responses, cell survival, and proliferation. The diagram below illustrates the inhibitory effect of

Acat-IN-5 on this signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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